Cas no 10565-16-9 (diethyl 2-(4-chloro-2-nitro-phenyl)propanedioate)

diethyl 2-(4-chloro-2-nitro-phenyl)propanedioate structure
10565-16-9 structure
Product Name:diethyl 2-(4-chloro-2-nitro-phenyl)propanedioate
CAS No:10565-16-9
MF:C13H14ClNO6
MW:315.706363201141
MDL:MFCD06204600
CID:1158854
PubChem ID:15892660
Update Time:2025-04-20

diethyl 2-(4-chloro-2-nitro-phenyl)propanedioate Chemical and Physical Properties

Names and Identifiers

    • diethyl 2-(4-chloro-2-nitro-phenyl)propanedioate
    • LogP
    • (4-Chlor-2-nitro-phenyl)-malonsaeure-diaethylester
    • Diethyl2-(4-Chloro-2-nitrophenyl)malonate
    • DB-243411
    • CS-0440396
    • 4-CHLORO-2-NITROPHENYLMALONIC ACID DIETHYL ESTER
    • AC2823
    • 10565-16-9
    • MFCD06204600
    • SY030748
    • AKOS027256673
    • Diethyl 2-(4-Chloro-2-nitrophenyl)malonate
    • diethyl 2-(4-chloro-2-nitrophenyl)propanedioate
    • MDL: MFCD06204600
    • Inchi: 1S/C13H14ClNO6/c1-3-20-12(16)11(13(17)21-4-2)9-6-5-8(14)7-10(9)15(18)19/h5-7,11H,3-4H2,1-2H3
    • InChI Key: SLPUCKKOZVJCJW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)[N+](=O)[O-])C(C(=O)OCC)C(=O)OCC

Computed Properties

  • Exact Mass: 315.05100
  • Monoisotopic Mass: 315.0509649g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 98.4Ų

Experimental Properties

  • PSA: 98.42000
  • LogP: 2.98120

diethyl 2-(4-chloro-2-nitro-phenyl)propanedioate Pricemore >>

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